Cas no 1351614-38-4 (2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide)

• Product Name: 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide
• CAS No: 1351614-38-4
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6543190
• Update Time: 2025-11-01

2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide
• 2-(2,3-dimethylphenoxy)-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]propanamide

• Inchi： 1S/C20H23N5O3/c1-14-6-4-7-17(15(14)2)28-16(3)20(27)21-11-13-25-19(26)9-8-18(23-25)24-12-5-10-22-24/h4-10,12,16H,11,13H2,1-3H3,(H,21,27)
• InChI Key： YVLFXXIRCJIBBC-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(N2C=CC=N2)C=CC1=O)(=O)C(OC1=CC=CC(C)=C1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide

Introduction to 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1351614-38-4, formally known as 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide, represents a fascinating molecule in the realm of chemical biology. Its intricate structure, characterized by a combination of aromatic rings, heterocyclic moieties, and functional amide groups, positions it as a promising candidate for various biological applications. This introduction delves into the molecular architecture, potential biological activities, and the latest research trends associated with this compound.

At the core of this compound's identity is its unique structural framework. The presence of a 2,3-dimethylphenoxyl group contributes to its lipophilicity, while the pyrazole and dihydropyridazine rings introduce nitrogen-rich heterocycles that are often associated with bioactivity. The amide linkage not only provides stability but also opens avenues for further derivatization, making it a versatile scaffold for drug discovery efforts.

Recent advancements in chemical biology have highlighted the importance of multifunctional molecules capable of modulating multiple biological pathways simultaneously. The structural features of 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide align well with this trend. For instance, the pyrazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antiviral and anticancer agents. Its incorporation into the molecular structure suggests potential therapeutic applications in these areas.

Moreover, the dihydropyridazine moiety is another key feature that warrants further exploration. This moiety has been implicated in various biological processes due to its ability to interact with biological targets in multiple ways. Studies have shown that dihydropyridazines can act as kinase inhibitors, which are critical in cancer therapy. The presence of this group in CAS no. 1351614-38-4 could thus make it a valuable tool for investigating novel therapeutic strategies.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit properties relevant to inflammation and immune modulation. The combination of aromatic and heterocyclic groups often found in such molecules can interact with receptors and enzymes involved in these pathways. For example, the phenoxyl group might mimic or interfere with signaling molecules that play roles in inflammatory responses.

The amide group also serves as a potential site for interaction with biological targets. Amides are common motifs in drug molecules due to their ability to form hydrogen bonds and their stability under physiological conditions. This stability is particularly important for drug candidates that need to withstand metabolic degradation within the body.

Recent research has also explored the use of computational methods to predict the biological activity of complex molecules like 2-(2,3-dimethylphenoxy)-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}propanamide. These methods leverage machine learning algorithms to analyze structural features and predict potential interactions with biological targets. Such approaches have accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted bioactivity.

One notable application of this compound is its potential use as an intermediate in synthesizing more complex bioactive molecules. The presence of multiple functional groups makes it a versatile building block for medicinal chemists. By modifying specific parts of its structure, researchers can generate derivatives with tailored properties for different therapeutic applications.

The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry and computational biology. The study of molecules like CAS no. 1351614-38-4 exemplifies how interdisciplinary approaches can lead to novel discoveries. By combining experimental data with computational predictions, scientists can uncover new therapeutic possibilities and deepen our understanding of biological processes.

In conclusion,2-(2,3-dimethylphenoxy)-N-{2-6-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenogenogenogenogenogenogenogenogenoyl}propanamide (CAS no. 1351614-oxygenigenigenigenigenigenigenigenigenigenigenigenigenigen38-oxygenigen)genenenenenenenenenenenenenenenenenen represents a significant advancement in chemical biology research due to its unique structural features and potential biological activities. Further exploration into its properties and applications will undoubtedly contribute to our understanding of disease mechanisms and the development of new therapeutic agents.